Cas no 1179663-56-9 (3-Pyridinemethanamine, α-(3-methoxyphenyl)-)

• Product Name: 3-Pyridinemethanamine, α-(3-methoxyphenyl)-
• CAS No: 1179663-56-9
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5215829
• Update Time: 2025-05-25

3-Pyridinemethanamine, α-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• (3-methoxyphenyl)(pyridin-3-yl)methanamine
• 3-Pyridinemethanamine, α-(3-methoxyphenyl)-

• Inchi： 1S/C13H14N2O/c1-16-12-6-2-4-10(8-12)13(14)11-5-3-7-15-9-11/h2-9,13H,14H2,1H3
• InChI Key： BTPPBEUHBACCTH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C1C=NC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Pyridinemethanamine, α-(3-methoxyphenyl)-

3-Pyridinemethanamine, α-(3-methoxyphenyl)-: A Comprehensive Overview

3-Pyridinemethanamine, α-(3-methoxyphenyl)- (CAS No. 1179663-56-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as α-(3-methoxyphenyl)-3-pyridinemethanamine, is a derivative of pyridine with an amine functional group attached to a methylene bridge. The presence of the 3-methoxyphenyl group introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-Pyridinemethanamine, α-(3-methoxyphenyl)- in drug discovery. Its structure allows for interactions with various biological targets, including enzymes and receptors, due to the electron-withdrawing effects of the pyridine ring and the electron-donating methoxy group. These properties make it a promising candidate for developing bioactive compounds with therapeutic potential.

The synthesis of α-(3-methoxyphenyl)-3-pyridinemethanamine involves multi-step organic reactions, often utilizing coupling agents or catalytic methods to achieve high yields. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and reductive amination, to optimize the production process. The choice of synthetic method depends on the availability of starting materials and the desired purity of the final product.

In terms of applications, 3-Pyridinemethanamine, α-(3-methoxyphenyl)- has shown promise in medicinal chemistry as a building block for constructing complex molecules. Its ability to form hydrogen bonds and participate in π-π interactions makes it suitable for designing ligands that target specific protein pockets. For instance, recent studies have demonstrated its utility in designing inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

From a structural perspective, the pyridine ring in α-(3-methoxyphenyl)-3-pyridinemethanamine contributes to its aromaticity and planarity, which are crucial for molecular recognition in biological systems. The methoxy group at the 3-position of the phenyl ring introduces additional electronic complexity, enhancing the molecule's versatility in binding interactions. This combination of features makes it an attractive scaffold for further chemical modifications.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of α-(3-methoxyphenyl)-3-pyridinemethanamine more accurately. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. These computational tools are complemented by experimental assays that validate theoretical predictions and guide further optimization of the compound.

In conclusion, α-(3-methoxyphenyl)-pyridinemethanamine (CAS No. 1179663-56-9) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to uncover its full range of applications, this compound remains at the forefront of chemical innovation.